Cas no 71153-70-3 (Ethanone, 1-(3,4-dihydro-2H-1-benzothiopyran-6-yl)-)
71153-70-3 structure
Product Name:Ethanone, 1-(3,4-dihydro-2H-1-benzothiopyran-6-yl)-
CAS No:71153-70-3
MF:C11H12OS
MW:192.277381896973
CID:531056
PubChem ID:13257395
Update Time:2025-04-19
Ethanone, 1-(3,4-dihydro-2H-1-benzothiopyran-6-yl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-(3,4-dihydro-2H-1-benzothiopyran-6-yl)-
- 1-(3,4-dihydro-2H-thiochromen-6-yl)ethanone
- DTXSID60532473
- 71153-70-3
- DUKBBJXWVAXOQT-UHFFFAOYSA-N
- 1-(3,4-Dihydro-2H-1-benzothiopyran-6-yl)ethanone
- 1-(3,4-Dihydro-2H-1-benzothiopyran-6-yl)ethan-1-one
- SCHEMBL4694745
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- Inchi: 1S/C11H12OS/c1-8(12)9-4-5-11-10(7-9)3-2-6-13-11/h4-5,7H,2-3,6H2,1H3
- InChI Key: DUKBBJXWVAXOQT-UHFFFAOYSA-N
- SMILES: S1C2C=CC(C(C)=O)=CC=2CCC1
Computed Properties
- Exact Mass: 192.06088618g/mol
- Monoisotopic Mass: 192.06088618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 42.4Ų
Ethanone, 1-(3,4-dihydro-2H-1-benzothiopyran-6-yl)- Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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